N-(2,5-difluorophenyl)-2-methyl-3-furamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C12H9F2NO2/c1-7-9(4-5-17-7)12(16)15-11-6-8(13)2-3-10(11)14/h2-6H,1H3,(H,15,16)
• InChI Key: FAXBBONWSXACTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C12H9F2NO2
• Molecular Weight: 237.20 g/mol

Description

N-(2,5-difluorophenyl)-2-methyl-3-furamide is an organic compound that belongs to the class of amides It features a furan ring substituted with a 2-methyl group and an amide linkage to a 2,5-difluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-difluorophenyl)-2-methyl-3-furamide typically involves the reaction of 2,5-difluoroaniline with 2-methyl-3-furoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an inert solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-difluorophenyl)-2-methyl-3-furamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products

Oxidation: Furan-2,5-dione derivatives.

Reduction: N-(2,5-difluorophenyl)-2-methyl-3-furylamine.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2,5-difluorophenyl)-2-methyl-3-furamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(2,5-difluorophenyl)-2-methyl-3-furamide depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the difluorophenyl group can enhance binding affinity and specificity to the target, while the furan ring can contribute to the overall stability and bioavailability of the compound.

Comparison with Similar Compounds

Similar Compounds

• N-(2,5-difluorophenyl)-2-pyrazinecarboxamide
• 1-(2,5-difluorophenyl)-3-(2,5-dimethoxyphenyl)-2-propen-1-one
• 4-(2,5-difluorophenyl)-N-methyl-2-phenyl-N-piperidin-4-yl-2,5-dihydro-1H-pyrrole-1-carboxamide

Uniqueness

N-(2,5-difluorophenyl)-2-methyl-3-furamide is unique due to the combination of the furan ring and the difluorophenyl group. This combination imparts distinct chemical and physical properties, such as enhanced stability and specific reactivity patterns, making it a valuable compound for various applications.